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Sovleplenib (HMPL-523) is a novel, orally available, and highly selective inhibitor of Spleen
Tyrosine Kinase (Syk), a critical component of B-cell receptor (BCR) signaling.[1][2] Aberrant
Syk activity is implicated in various autoimmune diseases and B-cell malignancies.[3]

Quantitative Preclinical Data

The following tables summarize the key quantitative data from preclinical evaluations of
Sovleplenib.

Table 1: In Vitro Activity of Sovleplenib
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Assay Type

Cell Line | System

Endpoint

Result

Enzymatic Assay

Recombinant Syk

Inhibition

Potent activity

demonstrated[3]

Cellular Function

Various immune cell

lines

Syk-dependent

function

Potent inhibition

observed[3]

Cellular Function

Human whole blood

Syk-dependent
function

Potent inhibition

observed[3]

Increased compared

Apoptosis Assay REC-1 cells Apoptotic Rate to other Syk
inhibitors[4]
Table 2: In Vivo Efficacy of Sovleplenib in Rodent Models
Disease Model Animal Model Dosing Regimen Key Findings
Immune o . .
) ) Oral administration, Strong efficacy
Thrombocytopenia Murine
dose-dependent demonstrated|[3]
(ITP)
Autoimmune
) ) ) Oral administration, Strong efficacy
Hemolytic Anemia Murine
dose-dependent demonstrated[3]
(AIHA)
Chronic Graft-versus- o ] ]
] ) Oral administration, Strong efficacy
Host Disease Murine
dose-dependent demonstrated[3]
(cGVHD)
Collagen-Induced Rat Oral administration, Strong efficacy
a

Arthritis (CIA)

dose-dependent

demonstrated[3]

B-cell and T-cell

Strong anti-tumor

Xenograft Models Not specified ]
Lymphoma efficacy[4][5]
Experimental Protocols
Collagen-Induced Arthritis (CIA) in Mice:[1]
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e Induction:
o An emulsion of type Il collagen in Complete Freund's Adjuvant (CFA) is prepared.
o On day 0, the emulsion is administered intradermally at the base of the tail.

o On day 21, a booster injection of type Il collagen in Incomplete Freund's Adjuvant (IFA) is

administered.
e Monitoring:

o Mice are monitored regularly for arthritis onset and severity, typically appearing around
day 24-28.

o Severity is scored on a standardized scale (e.g., 0-4) based on erythema, swelling, and

joint deformity in each paw.
e Sovleplenib Administration:

o Formulation: A suspension in a suitable vehicle, such as 0.5% carboxymethylcellulose
(CMC).

o Dosing: Treatment can be initiated either prophylactically (day of primary immunization) or
therapeutically (upon first signs of arthritis).

o Administration: Administered orally via gavage once daily at desired doses (e.g., 1, 3, 10,
30 mg/kg).

Immune Thrombocytopenia (ITP) Induction in Mice:[1]
e Induction:
o Suitable mouse strains include BALB/c or C57BL/6.

o ITP is induced by intravenous or intraperitoneal injection of an anti-platelet antibody (e.g.,
anti-CD41 monoclonal antibody), causing a rapid decrease in platelet counts.

e Sovleplenib Administration:
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o Regimen: Can be administered prophylactically (before antibody injection) or
therapeutically (after platelet depletion).

o Formulation and Administration: Administered orally, typically as a suspension.

Signaling Pathway and Experimental Workflow

Syk is a pivotal mediator in the signaling pathways downstream of numerous immune
receptors, including the B-cell receptor.[3] Its inhibition is a therapeutic strategy for autoimmune

diseases and certain hematologic malignancies.[3]
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Caption: Syk signaling pathway initiated by BCR engagement and inhibited by Sovleplenib.
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Mivavotinib (TAK-659): A Dual SYK/FLT3 Inhibitor

Mivavotinib is a potent, orally bioavailable, reversible dual inhibitor of Spleen Tyrosine Kinase
(SYK) and FMS-like Tyrosine Kinase 3 (FLT3).[6] This dual inhibition provides a therapeutic
strategy for various hematological malignancies, including those with FLT3 mutations or

resistance to FLT3 inhibitors.[6][7]

Quantitative Preclinical Data

Table 3: In Vitro Potency of Mivavotinib

Target Kinase Assay Type ICso0
SYK Kinase Assay 3.2 nM[8]
FLT3 Kinase Assay 4.6 nM[8]

Table 4: In Vitro Cellular Activity of Mivavotinib

Cell Line Activity Observation
) ] ) Inhibition of cellular
SYK-dependent DLBCL Anti-proliferative ] ]
proliferation[8]
_ _ _ Inhibition of cellular
FLT3-dependent AML Anti-proliferative ] )
proliferation[8]
) ) Caspase-3 activation observed
LMP2A/MYC lymphoma Apoptosis Induction
at 4-8 hours (5 uM)[8]
Enhanced expression of
Ramos Signal Transduction phospho-Syk and phospho-

ERKZ1/2 in stimulated cells[8]

Table 5: In Vivo Efficacy of Mivavotinib
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Disease Model Animal Model Dosing Regimen Key Findings
Complete abrogation
LMP2A/MYC ) 100 mg/kg/day, p.o.
Mice of splenomegaly and
Lymphoma for 10 days

tumor development[8]

Complete tumor

) o ) ) regression in 73.3%
CT26 Syngeneic ) Combination with anti- )
BALB/c Mice (11/15) of mice;
Colon Cancer PD-1 )
established memory

T-cell effect[9]

Experimental Protocols

Kinase Inhibition Assay (General):[6]

e The kinase (SYK or FLT3) is incubated with a specific substrate and 33P-labeled ATP.
¢ Mivavotinib is added at various concentrations to determine its inhibitory effect.

e The reaction proceeds at 30°C for a specified time and is then stopped.

e The phosphorylated substrate is captured on a filter membrane.

e The amount of incorporated 33P is quantified using a scintillation counter.

¢ ICso values are calculated by fitting the dose-response data to a sigmoidal curve.

General Experimental Workflow for Mivavotinib Evaluation:[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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